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The table below summarizes the key performance metrics and characteristics of WIKI4 based on published

studies.

Inhibitor
Name

Molecular
Target

Reported
Potency
(IC50)

Key Mechanism of
Action

Key Characteristics /
Differentiators

WIKI4 TNKS2

(Tankyrase
2)

26 nM [1] Inhibits TNKS2

enzymatic activity,
stabilizes AXIN,

promotes β-catenin
degradation [2]

Structurally distinct from earlier

TNKS inhibitors; inhibits Wnt/β-
catenin signaling in cancer and

stem cells [2]

XAV939 TNKS1/2 Information
missing

Stabilizes AXIN,
promotes β-catenin

degradation [2]

One of the first identified small-
molecule TNKS inhibitors;

used as a reference compound
in studies [2]

A crystal structure of human TNKS2 in complex with WIKI4 (PDB ID: 4BFP) has been solved, which

reveals that WIKI4 binds to the adenosine subsite of the catalytic domain in a novel binding mode. This

structural insight is valuable for understanding its selectivity and for the further development of inhibitors

based on its scaffold [3].
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The foundational data for WIKI4 comes from a high-throughput screening campaign and subsequent

validation experiments.

High-Throughput Screen: The initial discovery of WIKI4 involved screening a library of 6,492
compounds using A375 melanoma cells stably transduced with a β-catenin-activated reporter (BAR).

Hits were selected based on their ability to inhibit Wnt3A-dependent luciferase activity without
reducing cell viability [2].

Functional Validation: Follow-up experiments confirmed the biological impact of WIKI4 [2]:
Colony Formation Assay: DLD1 colorectal carcinoma cells were plated at low density and

treated with WIKI4 over ten days. WIKI4 inhibited colony formation, demonstrating its effect on
cell growth [2].

Western Blot Analysis: Treatment of DLD1 cells with WIKI4 (1 μM) for 2-24 hours significantly
increased the steady-state protein levels of AXIN1 and AXIN2, confirming its action on the Wnt/

β-catenin pathway [2].
Target Gene Expression: WIKI4 was shown to inhibit the expression of Wnt/β-catenin target

genes (e.g., c-myc, Cyclin D1) at the mRNA and protein levels [1].

Wnt/β-Catenin Signaling Pathway & WIKI4 Mechanism

The following diagram illustrates the Wnt/β-catenin signaling pathway and the precise point where WIKI4

exerts its inhibitory effect.
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This diagram shows that in the Inactive State, β-catenin is constantly phosphorylated and degraded. When

the pathway is active, the destruction complex is inhibited, allowing β-catenin to accumulate and drive gene

transcription. WIKI4 inhibits Tankyrase (TNKS), which normally promotes the degradation of AXIN—a

key component of the destruction complex. By blocking TNKS, WIKI4 stabilizes AXIN, thereby helping to

restore the destruction complex's ability to target β-catenin for degradation [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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